Cas no 2680824-39-7 (4-Butyl-2-fluoro-6-(2,2,2-trifluoroacetamido)benzoic acid)

• Product Name: 4-Butyl-2-fluoro-6-(2,2,2-trifluoroacetamido)benzoic acid
• CAS No: 2680824-39-7
• MF: C₁₃H₁₃F₄NO₃
• MW: 307.240837812424
• CID: 5635829
• PubChem ID: 165939521
• Update Time: 2025-08-03

4-Butyl-2-fluoro-6-(2,2,2-trifluoroacetamido)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2680824-39-7
• 4-butyl-2-fluoro-6-(2,2,2-trifluoroacetamido)benzoic acid
• EN300-28291610
• 4-Butyl-2-fluoro-6-(2,2,2-trifluoroacetamido)benzoic acid

• Inchi： 1S/C13H13F4NO3/c1-2-3-4-7-5-8(14)10(11(19)20)9(6-7)18-12(21)13(15,16)17/h5-6H,2-4H2,1H3,(H,18,21)(H,19,20)
• InChI Key： GUVWMVATNGCLER-UHFFFAOYSA-N
• SMILES： FC1C(C(=O)O)=C(C=C(C=1)CCCC)NC(C(F)(F)F)=O

Computed Properties

• Exact Mass: 307.08315592g/mol
• Monoisotopic Mass: 307.08315592g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 66.4Ų

Additional information on 4-Butyl-2-fluoro-6-(2,2,2-trifluoroacetamido)benzoic acid

4-Butyl-2-fluoro-6-(2,2,2-trifluoroacetamido)benzoic Acid: A Comprehensive Overview

4-Butyl-2-fluoro-6-(2,2,2-trifluoroacetamido)benzoic acid, also known by its CAS number 118085-39-7, is a highly specialized organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which combines a benzoic acid backbone with fluorinated substituents and a trifluoroacetamido group. The presence of these functional groups imparts distinctive chemical properties, making it a valuable molecule for various research and industrial purposes.

The synthesis of 4-butyl-2-fluoro-6-(trifluoroacetamido)benzoic acid involves a series of carefully designed organic reactions. Researchers have employed methods such as nucleophilic aromatic substitution and acylation to construct this compound. Recent advancements in catalytic systems and green chemistry have further optimized the synthesis process, reducing environmental impact while maintaining high yields. These improvements highlight the compound's potential for large-scale production in industries requiring precise chemical functionalities.

In terms of applications, 4-butyl-2-fluoro-6-(trifluoroacetamido)benzoic acid has shown promise in drug discovery programs targeting various therapeutic areas. Its fluorinated groups enhance bioavailability and stability, making it an attractive candidate for anti-inflammatory and anticancer drug development. Additionally, this compound serves as an intermediate in the synthesis of more complex molecules, including those with potential agricultural applications such as herbicides and fungicides.

Recent studies have explored the electronic properties of 4-butyl-2-fluoro-6-(trifluoroacetamido)benzoic acid, revealing its potential as a building block in organic electronics. The trifluoroacetamido group contributes to electron-withdrawing effects, which can be leveraged in designing advanced materials for light-emitting diodes (LEDs) and photovoltaic devices. These findings underscore the compound's versatility across multiple scientific disciplines.

The environmental impact of 4-butyl-2-fluoro-6-(trifluoroacetamido)benzoic acid has also been a topic of recent research. Scientists have investigated its biodegradation pathways and toxicity profiles to ensure safe handling and disposal. Results indicate that while the compound is stable under standard conditions, it undergoes controlled degradation under specific environmental conditions, minimizing ecological risks.

In conclusion, 4-butyl-2-fluoro-6-(trifluoroacetamido)benzoic acid stands out as a multifaceted compound with diverse applications across various industries. Its unique chemical structure, coupled with advancements in synthesis and application techniques, positions it as a key player in modern material science and pharmaceutical development. As research continues to uncover new potentials for this compound, its role in shaping future technologies is expected to grow significantly.